Cas no 26707-09-5 (Phenol, 4,4',4''-phosphinidynetris-)

• Product Name: Phenol, 4,4',4''-phosphinidynetris-
• CAS No: 26707-09-5
• MF: C₁₈H₁₅O₃P
• MW: 310.283665895462
• CID: 1430830
• PubChem ID: 15441369
• Update Time: 2025-10-29

Phenol, 4,4',4''-phosphinidynetris- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4,4',4''-phosphinidynetris-
• CS-0214445
• 26707-09-5
• IOHRTWBJHOLWRQ-UHFFFAOYSA-N
• AMY24263
• tris(4-hydroxy-phenyl)phosphine
• starbld0004338
• E72717
• 4-[bis(4-hydroxyphenyl)phosphanyl]phenol
• 4,4',4''-Phosphinetriyltriphenol
• 4-bis(4-hydroxyphenyl)phosphanylphenol
• Tris-[p-hydroxyphenyl]-phosphin
• 4,4',4''-phosphanetriyltriphenol
• Tris(4-hydroxyphenyl)phosphine
• SCHEMBL3833957

• Inchi： 1S/C18H15O3P/c19-13-1-7-16(8-2-13)22(17-9-3-14(20)4-10-17)18-11-5-15(21)6-12-18/h1-12,19-21H
• InChI Key： IOHRTWBJHOLWRQ-UHFFFAOYSA-N
• SMILES： P(C1C=CC(=CC=1)O)(C1C=CC(=CC=1)O)C1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 310.07595
• Monoisotopic Mass: 310.07588133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 60.7Ų

Experimental Properties

• PSA: 60.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives

Additional information on Phenol, 4,4',4''-phosphinidynetris-

Phenol, 4,4',4''-phosphinidynetris (CAS No. 26707-09-5): A Comprehensive Overview

Phenol, 4,4',4''-phosphinidynetris, identified by the Chemical Abstracts Service Number (CAS No.) 26707-09-5, is a highly specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This triphenylphosphine derivative exhibits unique structural and functional properties, making it a valuable component in various synthetic applications and advanced material systems.

The molecular structure of Phenol, 4,4',4''-phosphinidynetris consists of three phosphorus atoms each bonded to three phenyl groups, forming a symmetrical triphenylphosphine backbone. This configuration imparts exceptional steric hindrance and electronic characteristics, which are critical for its utility in catalytic processes and as a ligand in coordination chemistry. The compound's stability under a range of conditions further enhances its appeal for industrial and research applications.

In recent years, Phenol, 4,4',4''-phosphinidyne has been extensively studied for its role in the development of novel catalysts. Its phosphorus-centered framework provides an ideal platform for facilitating various organic transformations, including cross-coupling reactions, hydrogenation processes, and oxidation reactions. Researchers have leveraged its electronic properties to design highly efficient catalysts that improve yield and selectivity in synthetic pathways.

One of the most notable applications of CAS No. 26707-09-5 is in the field of pharmaceutical synthesis. The compound serves as an effective ligand in transition metal-catalyzed reactions, enabling the construction of complex drug molecules with precision. Its ability to stabilize reactive intermediates and control reaction outcomes has made it indispensable in the synthesis of active pharmaceutical ingredients (APIs). Furthermore, its compatibility with green chemistry principles aligns with the growing demand for sustainable synthetic methods.

The versatility of Phenol, 4,4',4''-phosphinidyne extends to materials science as well. Its unique electronic and steric properties make it suitable for developing advanced polymers and conductive materials. These materials exhibit enhanced thermal stability and mechanical strength, making them ideal for use in high-performance electronics and aerospace applications. The compound's ability to act as a cross-linking agent further broadens its utility in polymer chemistry.

Recent advancements in computational chemistry have provided deeper insights into the reactivity and mechanism of CAS No. 26707-09-5. Molecular modeling studies have revealed how its phosphorus atoms interact with various substrates, offering a detailed understanding of its catalytic behavior. These insights have paved the way for the design of next-generation catalysts with improved performance characteristics.

The synthesis of Phenol, 4,4',4''-phosphinidyne involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have been developed to optimize yield and purity, ensuring that researchers can access high-quality material for their studies. The compound's stability during storage and handling also contributes to its practicality in laboratory settings.

In conclusion, Phenol, 4,4',4''-phosphinidyne (CAS No. 26707-09-5) is a multifaceted compound with significant implications across multiple scientific disciplines. Its role in catalysis, pharmaceutical synthesis, and materials science underscores its importance as a research tool and industrial material. As research continues to uncover new applications and refine synthetic methodologies, the compound is poised to remain at the forefront of chemical innovation.